Cas no 10133-50-3 (4-(prop-1-en-2-yl)benzaldehyde)

• Product Name: 4-(prop-1-en-2-yl)benzaldehyde
• CAS No: 10133-50-3
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 1129023
• PubChem ID: 14597914
• Update Time: 2025-04-20

4-(prop-1-en-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(prop-1-en-2-yl)benzaldehyde
• p-Isopropenylbenzaldehyde
• DTXSID801303619
• p-Mentha-1,3,5,8-tetraen-7-al
• EN300-737125
• A836545
• 4-prop-1-en-2-ylbenzaldehyde
• SCHEMBL47357
• AKOS015895247
• UNII-83R6TC4DA4
• 4-Isopropenylbenzaldehyde
• 83R6TC4DA4
• Benzaldehyde, 4-(1-methylethenyl)-
• CHEBI:173616
• 10133-50-3
• 4-isopropenyl-benzaldehyde
• 4-(1-methylethenyl)benzaldehyde
• DB-315908

• Inchi： 1S/C10H10O/c1-8(2)10-5-3-9(7-11)4-6-10/h3-7H,1H2,2H3
• InChI Key： IRWAASJGTLXGMV-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C(=C)C

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes